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Compound of Interest

Compound Name: Ethylenediamine

Cat. No.: B042938

An in-depth guide to the physical properties of anhydrous ethylenediamine, prepared for
researchers, scientists, and professionals in drug development. This document provides a
comprehensive overview of key physical data, detailed experimental methodologies, and
essential safety protocols.

Introduction

Anhydrous ethylenediamine (IUPAC name: ethane-1,2-diamine) is a colorless, viscous liquid
with an ammonia-like odor.[1][2] It is a versatile organic compound widely utilized as a building
block in chemical synthesis, a ligand in coordination chemistry, and a key component in the
production of pharmaceuticals, polymers, and chelating agents.[1] Its utility stems from its
bifunctional nature, possessing two primary amine groups. A thorough understanding of its
physical properties is paramount for its safe handling, application in experimental design, and
process scale-up.

Physical Properties

The physical characteristics of anhydrous ethylenediamine have been extensively
documented. The following tables summarize the key quantitative data from various sources.

General and Thermodynamic Properties
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Property Value Source(s)
Molecular Formula C2HsN2 [3]14]
Molecular Weight 60.10 g/mol [1][3][4]

Colorless to pale yellow,
Appearance . o [51061[7]
viscous, hygroscopic liquid

Odor Ammonia-like 21161171181
Melting Point 85°Ctoll°C [31[5]i6][8]
Boiling Point 116 °Cto 118 °C [L1I3151[6118]
pH 12.2 (100g/L solution at 20°C) [8]

Heat of Vaporization 10510.5 gcal/gmol [9]

Heat of Fusion 89.81 callg [9]

Density and Refractive Index

Property Value Conditions Source(s)
Density 0.899 g/mL at 25 °C [316]1[71[8]
~0.898 g/cm3 at room temperature [7]

Refractive Index (n_D) 1.4565 at 20 °C [31[6]181[9]
1.456 - 1.458 Not specified [10]

Vapor Properties
Property Value Conditions Source(s)

10 mmHg to 12

Vapor Pressure at 20-25 °C [3][8]
mmHg

1.3 kPa at 20 °C [1]

Vapor Density 2.07 (Air=1) Not specified [2][3][8]
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[ L El bili

Property Value Source(s)
Flash Point 38 °C to 93 °F (closed cup) [31[8]
Autoignition Temperature 385°Cto 716 °F [11[31[8]
Explosive Limits Lower: 2-16% (V) [3][8]
Upper: 16% (V) [3]

- olubili

Solvent Solubility Source(s)
Water Miscible [1][61[8]
Ethanol Soluble [6][8]
Diethyl Ether Miscible [11]

Experimental Protocols for Property Determination

The following sections detail the methodologies for measuring key physical properties of
anhydrous ethylenediamine. These protocols are based on standard laboratory techniques
and established standards such as those from ASTM International.

Determination of Boiling Point (Thiele Tube Method)

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. The Thiele tube method is a common and
efficient technique for this measurement on a small scale.

Apparatus:
e Thiele tube
o High-temperature thermometer (e.g., mercury or digital)

e Small test tube (e.g., 10 x 75 mm)
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Capillary tube (sealed at one end)

Heat-resistant rubber band or wire for attaching the test tube to the thermometer
Heating oil (e.g., mineral oil or silicone oil)

Bunsen burner or heating mantle

Anhydrous ethylenediamine sample

Procedure:

Add a small amount (0.5-1 mL) of anhydrous ethylenediamine to the small test tube.
Place the capillary tube into the test tube with the open end submerged in the liquid.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

Place the thermometer and attached tube into the Thiele tube, which is filled with heating oil
to a level above the side arm.

Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle. This
design promotes convection currents, ensuring uniform heating of the oil.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

Continue heating until a continuous and rapid stream of bubbles emerges from the capillary
tube. This indicates that the vapor pressure of the sample has exceeded the atmospheric
pressure.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is
just drawn back into the capillary tube. Record this temperature.

For accuracy, repeat the measurement at least twice and average the results.
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Determination of Density (Pychometer Method)

Density is the mass per unit volume of a substance. A pycnometer, a flask with a precise
volume, is commonly used for accurate density measurements of liquids. This method is in line
with the principles of ASTM D1475.[4]

Apparatus:

e Pycnometer (e.g., 10 mL or 25 mL) with a stoppered capillary
e Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

e Anhydrous ethylenediamine sample

« Distilled water (for calibration)

e Acetone (for cleaning and drying)

Procedure:

o Calibration of Pycnometer:

o

Thoroughly clean and dry the pycnhometer and its stopper.
o Weigh the empty, dry pycnometer (m_empty).

o Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit
through the capillary.

o Place the filled pycnometer in a constant temperature water bath (e.g., 25 °C) until it
reaches thermal equilibrium.

o Remove the pycnometer, carefully dry the exterior, and weigh it (m_water).

o The volume of the pycnometer (V) can be calculated using the density of water (p_water)
at the specific temperature: V = (m_water - m_empty) / p_water.
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o Measurement of Ethylenediamine Density:
o Empty, clean, and dry the pycnometer.
o Fill the pycnometer with anhydrous ethylenediamine and insert the stopper.
o Equilibrate the filled pycnometer in the constant temperature water bath.
o Remove, dry the exterior, and weigh the pycnometer filled with the sample (m_sample).

o The density of the ethylenediamine (p_sample) is calculated as: p_sample = (m_sample
- m_empty) / V.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and can be used to identify a substance and assess its
purity. The Abbe refractometer is a standard instrument for this measurement, following
principles outlined in ASTM D1218 and D1747.

Apparatus:

e Abbe refractometer

» Constant temperature water bath connected to the refractometer prisms
 Light source (typically built into the refractometer)

e Anhydrous ethylenediamine sample

o Dropper or pipette

e Soft lens tissue

» Ethanol or acetone for cleaning

Procedure:
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e Turn on the refractometer and the circulating water bath, setting it to the desired temperature
(e.g., 20 °C). Allow the instrument to stabilize.

e Using a clean dropper, place a few drops of anhydrous ethylenediamine onto the surface of
the measuring prism.

e Close the illuminating prism gently to spread the liquid into a thin film.

» Look through the eyepiece and adjust the coarse and fine adjustment knobs until the field of
view shows a distinct light and dark boundary.

 If a colored band is visible at the boundary, adjust the compensator dial until the boundary is
a sharp, achromatic line.

 Align the sharp boundary line with the crosshairs in the eyepiece.
o Read the refractive index value from the instrument's scale.

o After the measurement, clean the prisms thoroughly with a soft tissue moistened with
ethanol or acetone.

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the
handling and analysis of anhydrous ethylenediamine.
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Sample Preparation

Add 0.5-1 mL EDA to test tube

Insert inverted capillary tube

Attach tube to thermometer

Heating|Process

Place assembly in Thiele tube
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Observe for continuous bubble stream
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l
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l
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Caption: Experimental workflow for boiling point determination.
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Pre-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling & S‘;orage
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Caption: Logical workflow for safe handling of anhydrous ethylenediamine.
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Safety, Handling, and Storage

Anhydrous ethylenediamine is a corrosive and flammable liquid that requires careful handling.
[12][13]

o Personal Protective Equipment (PPE): Always handle anhydrous ethylenediamine in a well-
ventilated area, preferably within a chemical fume hood.[12] Essential PPE includes
chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles, and a lab coat.[14][15]
[16][17][18]

» Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition.[12][19]
[20] Containers should be kept tightly closed to prevent absorption of moisture and carbon
dioxide from the air, which can lead to the formation of nonvolatile carbonate.[9][12] It is
incompatible with strong acids, oxidizing agents, and chlorinated organic compounds.[12][21]

o Spill Response: In case of a small spill, contain the liquid with an inert absorbent material
such as vermiculite or sand.[22][23] Collect the material in a sealed container for proper
hazardous waste disposal.[22][23] For larger spills, evacuate the area and follow institutional
emergency procedures.[24][25]

o First Aid: In case of skin contact, immediately flush the affected area with copious amounts of
water for at least 15 minutes and remove contaminated clothing.[25] For eye contact, flush
with water for at least 15 minutes and seek immediate medical attention.[25] If inhaled, move
to fresh air.[25]

This guide provides a foundational understanding of the physical properties of anhydrous
ethylenediamine. For all laboratory work, users must consult the most current Safety Data
Sheet (SDS) and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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